Cas no 61260-55-7 (N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine)

• Product Name: N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine
• CAS No: 61260-55-7
• MF: C₂₄H₅₀N₄
• MW: 394.680606365204
• CID: 57652
• PubChem ID: 93419
• Update Time: 2025-11-02

N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• HMBTAD
• 6-Hexanediamine,N,N’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1
• n,n’-bis(2,2,6,6-tetramethyl-4-piperidinyl)-6-
• HEXAMETHYLENE-BIS-TRIACETONE DIAMINE
• N,N'-BIS(2,2,6,6-TETRAMETHYL-4-PIPERIDINYL)-1,6-
• HEXANEDIAMINE
• N,N'-BIS-(2,2,6,6 TETRAMETHYL-4-PIPERIDYL)HEXAMETHYLENEDIAMINE
• N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine
• N,N'-bis-(2,2,6,6-Tetramethyl-4-piperidinyl)-1,6-hexadiamine
• N,N'-BIS-(2,2,6,6 TETRAMETHYL-4-PIPERIDYL)HEXAMETHYLENEDIAMINE(HMBTAD)
• N,N'-Bis(2,2,6,6-Tetramethyl-4-Piperidinyl)-1,6-Hexandiamine
• 1,6-Hexanediamine, N,N-bis(2,2,6,6-tetramethyl-4-piperidinyl)-
• N,N''-BIS-(2,2,6,6-TETRAMETHYL-4-PIPERIDINYL)-1,6-HEXANEDIAMINE(HMBTAD)
• N,N''-BIS-(2,2,6,6-TETRAMETHYL-4-PIPERIDYL)-1,6-HEXAMETHYLENEDIAMINE
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexandiamin
• N,N-BIS-(2,2,6,6-TETRAMETHYL-4-PIPERIDINYL)-HEXAMETHYLENEDIAMINE
• N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)hexanediamine
• N,N'-bis(2,2,6,6-tetramethylpiperidinyl)-1,6-hexanediamine
• N,N-bis-(2,2,6,6-tetramethyl-4- piperidinyl) 1,6-hexanediamine
• N,N'-BIS(2,2,6,6-TETRAMETHYL-4-PIPERIDINYL)-1,6-HEXANEDIAMINE
• N,N'-Bis-(2,2,6,6-Tetramethyl-4-piperidyl)-hexamethylenediamine
• A 31
• EINECS 262-679-1
• piperidinyl-hexanediamine
• N1,N6-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine
• 1,6-Hexanediamine,N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)- (9CI)
• 1,6-Bis(2,2,6,6-tetramethyl-4-piperidylamino)hexane
• 4,4'-(Hexamethylenediimino)bis(2,2,6,6-tetramethylpiperidine)
• A 31(stabilizer)
• Chimassorb T 5
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-1,6-hexamethylenediamine
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)-1,6-hexanediamine
• N,N'-Bis(2,2,6,6-tetramethyl-4-piperidyl)hexamethylenediamine
• N,N'-Hexamethylenebis(2,2,6,6-tetramethyl-4-piperidinamine)
• A 31 (stabilizer)
• 1,6-Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-
• 18SRE6122H
• 1,6-Hexanediamine, N1,N6-bis(2,2,6,6-tetramethyl-4-piperidinyl)-
• 1-(Phenylamino)methanol
• C24H50N4
• HMBT
• N,N/'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine
• N,N'-bis (2,2,6,6-tetramethyl-4-piperidyl)hexamethylenediamine
• EC 262-679-1
• NCGC00164158-01
• AKOS015896200
• Q27252027
• FT-0627076
• n,n'-bis-(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine
• N,N'-bis-(2,2,6,6-tetramethyl-piperidin-4-yl)-hexamethylenediamine
• CS-0204615
• W-105170
• AC-13359
• B6017
• n,n'-bis-(2,2,6,6-tetramethyl-4-piperidyl)-hexamethylene-diamine
• UNII-18SRE6122H
• DTXSID8028050
• NS00007189
• N,N'-bis-(2,2,6,6-tetramethylpiperid-4-yl)-hexamethylenediamine
• 4,4'(hexamethylenediimino)bis(2,2,6,6-tetramethylpiperidine)
• A833133
• SCHEMBL38851
• UKJARPDLRWBRAX-UHFFFAOYSA-N
• 61260-55-7
• N',N'-bis(2,2,6,6-tetramethyl-4-piperidyl)hexane-1,6-diamine
• N,N'-bis(2,2,6,6-tetramethyl-4-piperidyl)-1,6-diaminohexane
• G78049
• N,N\\'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine

• MDL： MFCD00191829
• Inchi： 1S/C24H50N4/c1-21(2)15-19(16-22(3,4)27-21)25-13-11-9-10-12-14-26-20-17-23(5,6)28-24(7,8)18-20/h19-20,25-28H,9-18H2,1-8H3
• InChI Key： UKJARPDLRWBRAX-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(CC1(C)C)NCCCCCCNC1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 394.40400
• Monoisotopic Mass: 394.404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 48.1

Experimental Properties

• Color/Form: solid
• Density: 0.9±0.1 g/cm3
• Melting Point: gt. 60.0 and le 64.0 deg-C
• Boiling Point: 478.5±45.0 °C at 760 mmHg
• Flash Point: 246.8±23.8 °C
• Refractive Index: 1.503
• PSA: 48.12000
• LogP: 5.78380
• Solubility: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H302-H314-H412
• Warning Statement： P234-P260-P264-P270-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3267
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：MO1228500
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：8

Additional information on N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine

N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine (CAS No. 61260-55-7): A High-Performance Specialty Chemical for Advanced Applications

In the realm of specialty chemicals, N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine (CAS No. 61260-55-7) stands out as a versatile and high-performance compound. This hexane-1,6-diamine derivative is widely recognized for its unique molecular structure, which combines a tetramethylpiperidine core with a flexible aliphatic chain. The compound's bis-functionalized design makes it particularly valuable in industries ranging from polymer stabilization to advanced material science. Its CAS number 61260-55-7 is often searched by researchers and formulators seeking reliable data on its properties and applications.

The growing demand for light stabilizers and antioxidants in polymers has brought N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine into the spotlight. As sustainability becomes a key focus, this compound is increasingly studied for its ability to extend the lifespan of plastics, reducing waste and improving circular economy outcomes. Its hindered amine structure effectively scavenges free radicals, making it a preferred choice for UV-resistant coatings and durable materials. Searches for "best light stabilizer for polypropylene" or "how to improve polymer longevity" often lead to discussions involving this chemical.

Beyond polymer applications, CAS 61260-55-7 is gaining attention in advanced material synthesis. Researchers exploring "high-performance additives for composites" or "thermal stability enhancers" frequently encounter this compound. Its tetramethylpiperidine groups contribute to exceptional thermal stability, while the hexane-1,6-diamine backbone provides excellent compatibility with various matrices. This dual functionality makes it valuable for creating heat-resistant materials in automotive and aerospace applications.

The synthesis and characterization of N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine continue to be active areas of research. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. With increasing interest in "green chemistry solutions," studies are focusing on optimizing production methods for CAS 61260-55-7 to minimize environmental impact while maintaining high yield and quality standards.

In the pharmaceutical and agrochemical sectors, the bis-amine functionality of this compound sparks interest for potential intermediate applications. While not directly used in final formulations, its structural features make it valuable for developing specialty chemicals with specific activity profiles. Researchers investigating "nitrogen-containing building blocks" or "polyamine derivatives" often consider this compound for its balanced properties.

The future of N,N'-Bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine looks promising as industries seek more sustainable and efficient chemical solutions. With ongoing research into its applications and continuous improvement in production technologies, this specialty amine is poised to play an increasingly important role in advanced material development and polymer science. Its combination of steric hindrance and molecular flexibility offers unique advantages that are difficult to replicate with alternative compounds.